(4-Methoxycarbonylphenyl)methyl 1,3-benzodioxole-5-carboxylate

• IUPAC Name: (4-methoxycarbonylphenyl)methyl 1,3-benzodioxole-5-carboxylate
• InChI: InChI=1S/C17H14O6/c1-20-16(18)12-4-2-11(3-5-12)9-21-17(19)13-6-7-14-15(8-13)23-10-22-14/h2-8H,9-10H2,1H3
• InChI Key: MIVDSDDSYVRVMV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)COC(=O)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H14O6
• Molecular Weight: 314.29 g/mol

Description

(4-Methoxycarbonylphenyl)methyl 1,3-benzodioxole-5-carboxylate is a complex organic compound characterized by its unique molecular structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (4-Methoxycarbonylphenyl)methyl 1,3-benzodioxole-5-carboxylate typically involves multiple steps, starting with the preparation of the core benzodioxole structure. This can be achieved through a series of reactions including esterification, amidation, and coupling reactions.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The use of catalysts and specific solvents can also play a crucial role in the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

• Substitution: Nucleophilic substitution reactions can be facilitated by reagents like sodium hydroxide (NaOH) or hydrochloric acid (HCl).

Major Products Formed: The major products formed from these reactions can vary, but they often include derivatives with modified functional groups, which can be further utilized in various applications.

Scientific Research Applications

Chemistry: In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: In biological research, (4-Methoxycarbonylphenyl)methyl 1,3-benzodioxole-5-carboxylate can be used to study enzyme interactions and metabolic pathways. Its derivatives may also serve as probes or inhibitors in biochemical assays.

Medicine: The compound has potential medicinal applications, including the development of new pharmaceuticals. Its derivatives may exhibit biological activity that can be explored for therapeutic purposes.

Industry: In the industrial sector, this compound can be used in the production of advanced materials, such as polymers and coatings. Its chemical properties make it suitable for various applications in material science.

Mechanism of Action

The mechanism by which (4-Methoxycarbonylphenyl)methyl 1,3-benzodioxole-5-carboxylate exerts its effects depends on its specific application. For example, in medicinal chemistry, it may interact with specific molecular targets, such as enzymes or receptors, to modulate biological processes. The pathways involved can include signal transduction, gene expression, or metabolic regulation.

Comparison with Similar Compounds

• Methyl 1,3-benzodioxole-5-carboxylate: A closely related compound with a similar structure but lacking the methoxycarbonylphenyl group.

• 4-Methoxycarbonylphenyl acetate: Another compound with a similar functional group but a different core structure.

Uniqueness: (4-Methoxycarbonylphenyl)methyl 1,3-benzodioxole-5-carboxylate stands out due to its unique combination of functional groups, which can impart distinct chemical and biological properties compared to its similar compounds.

This comprehensive overview highlights the significance of this compound in various scientific and industrial fields. Its versatile applications and unique properties make it a valuable compound for further research and development.